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Compound of Interest

Compound Name: Ethyl 2-ethoxy-2-iminoacetate

Cat. No.: B046105 Get Quote

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, synthesis, and spectroscopic characterization of Ethyl 2-ethoxy-2-
iminoacetate, a valuable intermediate in organic synthesis. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

research.

Molecular Structure and Identifiers
Ethyl 2-ethoxy-2-iminoacetate is an organic compound featuring an imino group, an ester,

and an ether functional group. Its chemical structure is characterized by a central acetate

backbone with an ethoxy group and an imino group attached to the alpha-carbon.

Below is a two-dimensional representation of the molecular structure of Ethyl 2-ethoxy-2-
iminoacetate.

Molecular structure of Ethyl 2-ethoxy-2-iminoacetate.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 816-27-3[1][2]

Molecular Formula C6H11NO3[1][2][3]

Canonical SMILES CCOC(=N)C(=O)OCC[1][2][3]

InChI
1S/C6H11NO3/c1-3-9-5(7)6(8)10-4-2/h7H,3-

4H2,1-2H3[1][3]

InChIKey DSHWMBCJDOGPTB-UHFFFAOYSA-N[1][2]

IUPAC Name ethyl 2-ethoxy-2-iminoacetate[3]

Synonyms

(1-Ethoxyformimidoyl)formic acid ethyl ester, 2-

Ethoxy-2-iminoacetic acid ethyl ester, Ethyl 1-

carbethoxyformimidate, Ethyl

carboethoxyformidimate, Ethyl

ethoxycarbonylformimidate, Ethyl

ethoxyiminoacetate[3]

Physicochemical Properties
Ethyl 2-ethoxy-2-iminoacetate is a liquid at room temperature.[3] A summary of its key

physicochemical properties is presented in the table below.

Table 2: Physicochemical Properties
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Property Value

Molecular Weight 145.16 g/mol [1][3]

Density 1.042 g/mL at 25 °C[1]

Boiling Point 151.1 ± 23.0 °C at 760 mmHg

Refractive Index 1.426 at 20 °C[1]

Flash Point 72.4 °C

LogP 0.80

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 4

Rotatable Bond Count 5

Polar Surface Area 59.38 Å²

Synthesis Protocols
The primary method for the synthesis of Ethyl 2-ethoxy-2-iminoacetate involves the reaction

of ethyl cyanoformate with ethanol in the presence of a base.[3] Another reported synthetic

route is the reaction of ethyl 2-ethoxy-2-iminoacetate with 1,2-diaminopyridinium iodide in

ethanol.[3]

Experimental Protocol: Synthesis from Ethyl
Cyanoformate and Ethanol
This protocol describes a general procedure for the synthesis of Ethyl 2-ethoxy-2-
iminoacetate.

Materials:

Ethyl cyanoformate

Anhydrous ethanol
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Sodium ethoxide or Potassium carbonate (as a base)

Anhydrous diethyl ether

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Stirring apparatus

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a flame-dried round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, dissolve ethyl cyanoformate in an excess of anhydrous ethanol.

Addition of Base: To the stirred solution, slowly add a catalytic amount of a suitable base,

such as sodium ethoxide or potassium carbonate.

Reflux: Heat the reaction mixture to reflux (approximately 70-100 °C) and maintain the reflux

for several hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the

excess ethanol using a rotary evaporator.

Extraction: Dissolve the residue in diethyl ether and wash with brine. Separate the organic

layer.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to obtain the crude product.
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Purification: The crude Ethyl 2-ethoxy-2-iminoacetate can be purified by vacuum

distillation.

Reactants

Reaction Work-up & Purification

Ethyl Cyanoformate

Reflux (70-100 °C)Ethanol

Base (e.g., NaOEt)

Solvent Evaporation Extraction with Ether Drying Vacuum Distillation Ethyl 2-ethoxy-2-iminoacetate

Click to download full resolution via product page

General workflow for the synthesis of Ethyl 2-ethoxy-2-iminoacetate.

Spectroscopic Data
Detailed experimental spectroscopic data for Ethyl 2-ethoxy-2-iminoacetate is not readily

available in the public domain. However, based on its structure, the following characteristic

spectral features can be predicted.

Table 3: Predicted Spectroscopic Data
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Spectroscopy Predicted Peaks/Signals

¹H NMR

Signals corresponding to the two ethoxy groups

(triplets and quartets), and a broad singlet for

the imino proton.

¹³C NMR

Resonances for the carbonyl carbon, the imino

carbon, and the carbons of the two ethoxy

groups.

IR Spectroscopy

Characteristic absorption bands for the C=N

(imino) stretch, C=O (ester) stretch, and C-O

(ether and ester) stretches.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of 145.16, along with

fragmentation patterns characteristic of the loss

of ethoxy and ethyl groups.

Applications in Research and Drug Development
Ethyl 2-ethoxy-2-iminoacetate serves as a versatile intermediate in the synthesis of various

heterocyclic compounds, which are of significant interest in medicinal chemistry and drug

discovery. Its bifunctional nature, possessing both an imino and an ester group, allows for a

range of chemical transformations, making it a valuable building block for the creation of

complex molecular architectures.
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Role of Ethyl 2-ethoxy-2-iminoacetate in chemical synthesis.

Safety and Handling
Ethyl 2-ethoxy-2-iminoacetate should be handled with care in a well-ventilated laboratory

fume hood. Appropriate personal protective equipment, including safety goggles, gloves, and a

lab coat, should be worn. For detailed safety information, refer to the Material Safety Data

Sheet (MSDS) provided by the supplier. The compound should be stored in a cool, dry, and

dark place under an inert atmosphere.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2-ethoxy-2-
iminoacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046105#ethyl-2-ethoxy-2-iminoacetate-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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